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Compound of Interest

Compound Name: Quinine sulfate dihydrate

Cat. No.: B7911240

An In-depth Technical Guide to the Chemical Structure of Quinine Sulfate Dihydrate

Introduction

Quinine sulfate dihydrate is the sulfate salt of quinine, a natural alkaloid extracted from the
bark of the Cinchona tree.[1][2][3] Historically significant for its therapeutic use against malaria,
it also serves as a flavoring agent, particularly for its characteristic bitter taste.[1][3][4][5] This
document provides a comprehensive overview of the chemical and physical properties of
quinine sulfate dihydrate, its structural details, and relevant experimental protocols, tailored
for researchers, scientists, and professionals in drug development. The compound is known for
its sensitivity to light, darkening upon exposure.[3][4][6]

Chemical Structure and Identification

Quinine sulfate dihydrate is a complex chemical entity consisting of two quinine molecules,
one molecule of sulfuric acid, and two molecules of water.[7][8] The precise arrangement of
these components dictates its chemical behavior and biological activity.

IUPAC Name: bis((R)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-
4-yl)methanol);sulfuric acid;dihydrate[7][9]

Synonyms: Quinine hemisulfate salt monohydrate, Quinine sulfate (2:1) (salt) dihydrate[4][7]
[10]
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The structure is comprised of a quinoline ring system linked to a quinuclidine bicyclic system.

The presence of multiple chiral centers results in specific stereochemistry that is crucial for its

biological function.

Physicochemical and Crystallographic Data

The quantitative properties of quinine sulfate dihydrate are summarized below. These

parameters are essential for its handling, formulation, and analysis.

husicochemical :

Property

Value

Molecular Formula

C40H54N4010S or
(C20H24N202)2-H2S04-2H20[5][7][8][9][11]

Molecular Weight 782.9 g/mol [7][8][11][12]
CAS Number 6119-70-6[4][5][71[11][12]
White or off-white crystalline powder; fine,
Appearance
colorless needles[4][6][8]
Taste Persistent, very bitter[4]
Odor Odorless[4][8]
Melting Point ~225 °C (with decomposition)[4][6][8]
B Water: 0.12 g/100 mL (20 °C); Slightly soluble in
Solubility

water[3][4][8]

Freely soluble in alcohol and acidic solutions[1]

Soluble in a 2:1 mixture of chloroform and
absolute alcohol[4][6][10]

Specific Rotation [a]D

-240° to -248° (2% w/v solution in 0.1 N HCI at
25°C)[3]

Stability

Stable; darkens on exposure to light.
Incompatible with strong oxidizing agents,

alkalies, ammonia, strong bases, and iodine.[4]
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Crystallographic Data

The solid-state structure has been determined by X-ray crystallography.

Parameter Value
Space Group Ccl21
Cell Length a 20.18 A
Cell Length b 6.637 A
Cell Length ¢ 15.316 A
Cell Angle B 113.288°
Cell Volume 1884.2 A3

Experimental Protocols

Standardized analytical methods are used to identify and quantify quinine sulfate dihydrate.

Identification Tests

A. Fluorescence Test A saturated solution of quinine sulfate dihydrate, when acidified with
10% sulfuric acid, exhibits a strong blue fluorescence.[3] This fluorescence disappears upon

the addition of hydrochloric acid.[3]

B. Color Test (Thalleioquin Test)

Prepare a 1 in 1000 solution of the sample in water (5 ml).

Add 1-2 drops of bromine water (TS).

Add 1 ml of ammonia solution (TS).

Result: The solution acquires a distinct emerald green color.[3]
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Identification Workflow: Color Test

Start: 1/1000 Solution 1-2 drops Add Bromine 1ml Add Ammonia Observe Emerald
of Quinine Sulfate Water (TS) (TS) Green Color

Click to download full resolution via product page

Workflow for the Thalleioquin color test.

Assay Protocol (Titration)

This method determines the purity of the substance.

Accurately weigh approximately 200 mg of the sample.
e Dissolve the sample in 20 ml of acetic anhydride.
e Add 2 drops of a 1% malachite green solution (TS) as an indicator.

« Titrate with 0.1 N perchloric acid from a microburet until the endpoint is reached, indicated by
a color change to yellow.[3]

e Perform a blank determination for correction.

e Calculation: Each ml of 0.1 N perchloric acid is equivalent to 24.90 mg of anhydrous quinine
sulfate, (C20H24N202)2-H2S04.[3]

Biological Pathways and Mechanism of Action

Quinine's primary therapeutic application is as an antimalarial agent.[2] Its mechanism is not
fully elucidated but is understood to involve the disruption of heme metabolism in the malaria
parasite, Plasmodium falciparum.[4]

e The parasite digests hemoglobin within its food vacuole, releasing toxic free heme.

o The parasite normally detoxifies this heme by polymerizing it into hemozoin (biocrystals).[4]
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e Quinine is believed to inhibit this polymerization process. The resulting accumulation of free

heme is toxic to the parasite, leading to its death.

Beyond its antimalarial properties, quinine sulfate is also a potassium channel blocker.[2][6] It
can inhibit mitochondrial ATP-regulated potassium channels, which has implications for its use

in treating muscle disorders like nocturnal leg cramps.[2][4]
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Antimalarial Mechanism of Quinine
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Quinine as a Potassium Channel Blocker
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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